Cas no 1154249-37-2 ((2-ethoxyethyl)(1-methyl-1H-pyrazol-4-yl)methylamine)

• Product Name: (2-ethoxyethyl)(1-methyl-1H-pyrazol-4-yl)methylamine
• CAS No: 1154249-37-2
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5166795
• PubChem ID: 43590712
• Update Time: 2026-03-04

(2-ethoxyethyl)(1-methyl-1H-pyrazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, N-(2-ethoxyethyl)-1-methyl-
• (2-ethoxyethyl)(1-methyl-1H-pyrazol-4-yl)methylamine

• Inchi： 1S/C9H17N3O/c1-3-13-5-4-10-6-9-7-11-12(2)8-9/h7-8,10H,3-6H2,1-2H3
• InChI Key： KGRBLBJJXGNLST-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CNCCOCC)C=N1

Additional information on (2-ethoxyethyl)(1-methyl-1H-pyrazol-4-yl)methylamine

Comprehensive Overview of (2-ethoxyethyl)(1-methyl-1H-pyrazol-4-yl)methylamine (CAS No. 1154249-37-2)

(2-ethoxyethyl)(1-methyl-1H-pyrazol-4-yl)methylamine, with the CAS number 1154249-37-2, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyrazole and ethoxyethyl functional groups, exhibits versatile applications in pharmaceutical research and industrial processes. Its molecular structure combines a 1-methyl-1H-pyrazol-4-yl moiety with a 2-ethoxyethyl side chain, making it a valuable intermediate for synthesizing more complex molecules.

The growing interest in heterocyclic compounds like (2-ethoxyethyl)(1-methyl-1H-pyrazol-4-yl)methylamine stems from their potential in drug discovery. Researchers are particularly intrigued by its role as a building block for designing kinase inhibitors and neurotransmitter modulators, which are pivotal in treating chronic diseases. Recent studies highlight its relevance in cancer therapy and neurological disorders, aligning with the increasing demand for novel therapeutic agents. The compound's solubility and stability properties further enhance its utility in formulation development.

From an industrial perspective, CAS 1154249-37-2 is utilized in the synthesis of advanced materials, including polymers and liquid crystals. Its ethoxyethyl group contributes to improved thermal stability, making it suitable for high-performance applications. Manufacturers are exploring its integration into electronic coatings and adhesives, driven by the surge in demand for sustainable and efficient materials. This aligns with the global shift toward green chemistry and eco-friendly production methods.

One of the most frequently searched questions about (2-ethoxyethyl)(1-methyl-1H-pyrazol-4-yl)methylamine revolves around its synthetic routes. The compound is typically prepared through nucleophilic substitution reactions involving 1-methyl-1H-pyrazol-4-ylmethanamine and 2-ethoxyethyl halides. Optimizing reaction conditions, such as temperature and catalyst selection, is critical to achieving high yields. Another common inquiry focuses on its spectroscopic data, including NMR and mass spectrometry profiles, which are essential for quality control and regulatory compliance.

The safety profile of 1154249-37-2 is another hot topic among users. While the compound is not classified as hazardous under standard regulations, proper handling protocols should be followed to minimize risks. Material Safety Data Sheets (MSDS) recommend using personal protective equipment (PPE) and ensuring adequate ventilation during laboratory use. These precautions align with the broader industry emphasis on occupational health and safety standards.

In the context of market trends, the demand for (2-ethoxyethyl)(1-methyl-1H-pyrazol-4-yl)methylamine is projected to rise, driven by its expanding applications in biotechnology and nanotechnology. Suppliers are increasingly offering custom synthesis services to meet the diverse needs of research institutions and corporations. Additionally, the compound's compatibility with high-throughput screening platforms makes it a preferred choice for drug discovery initiatives.

For researchers seeking analytical methods, techniques like HPLC and GC-MS are commonly employed to quantify and characterize CAS 1154249-37-2. The compound's chromatographic behavior and detection limits are well-documented, facilitating its integration into quality assurance workflows. Furthermore, advancements in computational chemistry have enabled predictive modeling of its physicochemical properties, streamlining research and development efforts.

In summary, (2-ethoxyethyl)(1-methyl-1H-pyrazol-4-yl)methylamine (1154249-37-2) represents a multifaceted compound with broad implications across scientific and industrial domains. Its structural features, combined with its functional versatility, position it as a key player in the evolution of modern chemistry. As innovation continues to unfold, this compound is poised to play an even greater role in addressing contemporary challenges in healthcare and technology.